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Compound of Interest

Compound Name: N'-Ethyl-N,N-diphenylurea

Cat. No.: B103689 Get Quote

This guide provides essential safety protocols and logistical plans for the handling and disposal

of N'-Ethyl-N,N-diphenylurea (also known as Centralite I). The following procedural guidance

is designed to ensure the safety of researchers, scientists, and drug development professionals

by minimizing exposure and mitigating risks associated with this chemical.

Hazard Identification and Summary
N'-Ethyl-N,N-diphenylurea is a white crystalline solid that presents several hazards. It is

harmful if swallowed, can cause skin sensitization, and is combustible.[1][2] The dust of this

compound may form an explosive mixture with air, and it is sensitive to shock and heat, which

can lead to violent reactions.[1][2]
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Hazard Category Description

Health Hazards

Harmful if swallowed.[3] May cause skin

sensitization upon contact.[2] Ingestion of less

than 150 grams may cause serious health

damage.[2]

Fire & Explosion

Combustible when exposed to heat or flame.[1]

Dust may form an explosive mixture with air.[2]

Accumulations of fine dust can burn rapidly if

ignited.[2]

Reactivity

Shock sensitive; may react violently if severely

shocked or heated to extreme temperatures.[1]

Incompatible with strong oxidizing agents and

acids.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following equipment

should be used for all procedures involving N'-Ethyl-N,N-diphenylurea.

Equipment Specification Standard

Eye/Face Protection

Chemical safety goggles or

safety glasses with side

shields.

OSHA 29 CFR 1910.133,

EN166

Skin Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber).[4] Lab coat or

chemical-resistant coveralls.

EN 374

Respiratory Protection

NIOSH-approved particulate

respirator (e.g., N95) or a

higher-level respirator if dust

concentrations are high or

ventilation is poor.[5]

OSHA 29 CFR 1910.134, EN

149
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Detailed PPE Guidance
Eye and Face Protection: To protect from dust particles and potential splashes, always wear

chemical safety goggles.[2] In situations with a higher risk of splashing, a face shield should

be worn in addition to goggles.

Skin Protection: Wear a lab coat and closed-toe shoes. For hand protection, use chemical-

resistant gloves. For prolonged or frequently repeated contact, a glove with a protection

class of 5 or higher (breakthrough time >240 minutes) is recommended.[2] For brief contact,

a glove with a protection class of 3 or higher (>60 minutes) is suitable.[2] Always wash hands

thoroughly after removing gloves.[2]

Respiratory Protection: To prevent the inhalation of fine dust particles, a NIOSH-approved

particulate respirator should be used, especially when weighing or transferring the solid

material.[5] All handling should be performed in a well-ventilated area, preferably within a

chemical fume hood.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of N'-Ethyl-N,N-diphenylurea
to minimize exposure and ensure laboratory safety.

Pre-Handling Preparations
Engineering Controls: Ensure a certified chemical fume hood is operational. Verify that safety

equipment, including an eyewash station and safety shower, is accessible.

Documentation Review: Review the Safety Data Sheet (SDS) for N'-Ethyl-N,N-
diphenylurea before beginning work.

PPE Inspection: Inspect all PPE for damage or contamination. Don clean, undamaged

gloves, a lab coat, and safety goggles.

Work Area Setup: Designate a specific area for handling the chemical. Cover the work

surface with absorbent, disposable bench paper. Assemble all necessary equipment

(spatulas, weigh boats, containers) within the fume hood.
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Handling Procedure
Weighing and Transferring: Conduct all weighing and transferring operations inside a

chemical fume hood to contain dust.

Minimize Dust Generation: Handle the solid material gently to avoid creating airborne dust.

Use techniques like carefully scooping instead of pouring from a height.

Container Management: Keep the primary container of N'-Ethyl-N,N-diphenylurea tightly

sealed when not in use.[2]

Avoid Incompatibilities: Keep the chemical away from strong oxidizing agents and acids.[1][6]

Also, avoid heat, flames, and sources of ignition.[2]

Post-Handling Procedures
Decontamination: Wipe down the work surface and any equipment used with an appropriate

solvent (such as acetone, in which it is soluble) followed by soap and water.[1] Dispose of

contaminated bench paper as hazardous waste.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination: gloves first,

followed by lab coat and eye protection. Wash hands thoroughly with soap and water.

Storage: Store N'-Ethyl-N,N-diphenylurea in its original, clearly labeled, and tightly sealed

container.[2] The storage area should be a dry, cool, and well-ventilated location, away from

incompatible materials.[6][7] Polyethylene or polypropylene containers are recommended.[2]

Disposal Plan: Step-by-Step Waste Management
All waste containing N'-Ethyl-N,N-diphenylurea must be treated as hazardous waste and

disposed of according to all applicable local, state, and federal regulations.[2][3]

Waste Segregation and Collection
Solid Waste: Collect all solid waste, including contaminated gloves, wipes, bench paper, and

excess chemical, in a designated, leak-proof hazardous waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b103689?utm_src=pdf-body
https://datasheets.scbt.com/sc-222965.pdf
https://chemdad.com/index.php?c=article&id=56813
https://www.fishersci.com/store/msds?partNumber=AAA18720&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-222965.pdf
https://chemdad.com/index.php?c=article&id=56813
https://www.benchchem.com/product/b103689?utm_src=pdf-body
https://datasheets.scbt.com/sc-222965.pdf
https://www.fishersci.com/store/msds?partNumber=AAA18720&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.hslg-tech.com/products/n-n-diethyldiphenylurea.html
https://datasheets.scbt.com/sc-222965.pdf
https://www.benchchem.com/product/b103689?utm_src=pdf-body
https://datasheets.scbt.com/sc-222965.pdf
https://fr.cpachem.com/msds?num=SB28150&dnl=sd_-_N%2CN-Diphenylurea_CAS_102-07-8_%28SB28150%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Empty Containers: Do not reuse containers. Puncture empty containers to prevent reuse.[2]

These should also be disposed of as hazardous waste.

Avoid Mixing: Do not mix N'-Ethyl-N,N-diphenylurea waste with other waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Labeling and Storage
Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the full

chemical name: "N'-Ethyl-N,N-diphenylurea."

Storage: Store the sealed waste container in a designated satellite accumulation area until it

is collected for disposal. Ensure the storage area is secure and away from general laboratory

traffic.

Final Disposal
Professional Disposal: Arrange for the collection and disposal of the waste through your

institution's EHS office or a licensed hazardous waste disposal company.

Regulatory Compliance: Do not dispose of this chemical down the drain or in regular trash,

as it should not be allowed to enter the sewage system or household garbage.[3]

Workflow for Handling N'-Ethyl-N,N-diphenylurea
The following diagram illustrates the logical workflow for the safe handling and disposal of N'-
Ethyl-N,N-diphenylurea.

Caption: Workflow for safe handling and disposal of N'-Ethyl-N,N-diphenylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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